Cas no 1349807-58-4 ((R)-Tert-Butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate)

• Product Name: (R)-Tert-Butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate
• CAS No: 1349807-58-4
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5058826
• Update Time: 2025-05-24

(R)-Tert-Butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate
• (R)-tert-Butyl (1-(oxetan-3-yl)piperidin-3-yl)carbamate
• TERT-BUTYL N-[(3R)-1-(OXETAN-3-YL)PIPERIDIN-3-YL]CARBAMATE
• (R)-Tert-Butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)14-10-5-4-6-15(7-10)11-8-17-9-11/h10-11H,4-9H2,1-3H3,(H,14,16)/t10-/m1/s1
• InChI Key： YGLAKKRUEGJYMY-SNVBAGLBSA-N
• SMILES： O1CC(C1)N1CCC[C@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8

Additional information on (R)-Tert-Butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate

Introduction to (R)-Tert-Butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate (CAS No. 1349807-58-4)

(R-Tert-butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate) is a highly specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1349807-58-4, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule features a piperidine ring substituted with an oxetane moiety, which is further functionalized with a carbamate group. This intricate structure not only makes it a subject of interest for medicinal chemists but also opens up avenues for exploring novel pharmacological interactions.

The importance of this compound lies in its potential as a building block for the synthesis of more complex pharmaceutical agents. The presence of the oxetane ring introduces a strained three-membered cycle, which can be exploited to influence the reactivity and binding affinity of the molecule. This feature is particularly valuable in drug design, where modulating electronic and steric properties can lead to more effective therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The oxetane-substituted piperidine scaffold in (R)-Tert-butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate has been studied using molecular dynamics simulations and quantum mechanical calculations. These studies suggest that the oxetane ring can serve as a pivot point for conformational flexibility, allowing the molecule to adapt to various binding environments. This adaptability is crucial for designing drugs that can interact effectively with biological targets.

In the realm of drug discovery, (R)-Tert-butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate has shown promise as a precursor for developing novel therapeutic agents. Its chiral center at the piperidine ring allows for the creation of enantiomerically pure compounds, which are often essential for achieving desired pharmacological effects while minimizing side reactions. The carbamate group further enhances its utility by providing a site for additional functionalization, enabling the synthesis of derivatives with tailored properties.

The compound's structural features also make it an attractive candidate for exploring new synthetic pathways. The strained oxetane ring can undergo ring-opening reactions under specific conditions, leading to the formation of linear alcohols or other useful intermediates. This reactivity has been leveraged in multi-step syntheses aimed at creating complex molecules with potential pharmaceutical applications. Researchers have reported successful implementations of these strategies, demonstrating the versatility of (R)-Tert-butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate in synthetic chemistry.

Moreover, the growing interest in targeted therapy has highlighted the importance of molecules with high selectivity and affinity. (R)-Tert-butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate fits well into this paradigm, as its unique structure allows for precise interactions with biological targets. Studies have indicated that derivatives of this compound exhibit promising activity against various disease-related proteins and enzymes. These findings are particularly exciting because they suggest that further optimization could lead to the development of new treatments for challenging conditions.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like (R)-Tert-butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate. By analyzing vast datasets and predicting molecular properties, computational tools have helped researchers prioritize compounds that are most likely to succeed in clinical trials. This approach has already led to several breakthroughs, and it is anticipated that (R)-Tert-butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate will continue to be a key player in this evolving landscape.

Future research directions include exploring the pharmacokinetic properties of this compound and its derivatives. Understanding how these molecules are processed by the body is crucial for developing safe and effective drugs. Preclinical studies are underway to evaluate absorption, distribution, metabolism, and excretion (ADME) profiles, which will provide valuable insights into their potential as therapeutic agents.

In conclusion, (R)-Tert-butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate (CAS No. 1349807-58-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in drug discovery efforts. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in developing next-generation pharmaceuticals.